Cas no 14149-58-7 (Boric acid (D3BO3)(8CI,9CI))

• Product Name: Boric acid (D3BO3)(8CI,9CI)
• CAS No: 14149-58-7
• MF: BH₃O₃
• MW: 64.8515055179596
• MDL: MFCD00075279
• CID: 98754
• PubChem ID: 16212252
• Update Time: 2025-06-08

Boric acid (D3BO3)(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Boric acid (D3BO3)(8CI,9CI)
• BORIC ACID-D3
• deuterated,98atom%D
• BORIC ACID-D3, 98 ATOM % D
• DTXSID00583601
• J-007506
• MFCD00075279
• Boric acid (D3BO3) (8CI,9CI)
• 14149-58-7
• (~2~H_3_)Boric acid
• trideuterio borate
• DB-254094

• MDL： MFCD00075279
• Inchi： 1S/BH3O3/c2-1(3)4/h2-4H/i2D,3D,4D
• InChI Key： KGBXLFKZBHKPEV-NRUYWUNFSA-N
• SMILES： O([2H])B(O[2H])O[2H]

Computed Properties

• Exact Mass: 67.05871
• Monoisotopic Mass: 65.0363544g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.508
• Refractive Index: 1.385
• PSA: 27.69
• LogP: -2.05180
• Solubility: Not available

Boric acid (D3BO3)(8CI,9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-62-63-61-60
• Safety Instruction： 22-26-36/37/39-45-53
• Hazardous Material Identification：
• Risk Phrases：36/37/38-62-63

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous borates

Additional information on Boric acid (D3BO3)(8CI,9CI)

Introduction to Boric Acid (D3BO3)(8CI,9CI) and Its Applications in Modern Chemical Research

Boric acid (D3BO3)(8CI,9CI), with the CAS number 14149-58-7, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, which is a deuterated derivative of boric acid, plays a crucial role in various applications due to its unique chemical properties and stability. The deuterated form, denoted as D3BO3, offers advantages in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques, making it an invaluable tool for researchers.

The molecular structure of Boric acid (D3BO3)(8CI,9CI) consists of boron, oxygen, and deuterium atoms, arranged in a trigonal planar geometry around the boron atom. This arrangement contributes to its high reactivity and versatility in chemical reactions. The presence of deuterium atoms enhances its suitability for NMR studies, providing clearer and more precise spectral data. This is particularly important in the field of drug discovery and development, where accurate molecular structure determination is essential.

In recent years, Boric acid (D3BO3)(8CI,9CI) has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a ligand in coordination chemistry has opened new avenues for the development of novel catalysts and drug molecules. For instance, researchers have explored its use in designing metal-organic frameworks (MOFs) that can be employed in drug delivery systems. These MOFs can encapsulate active pharmaceutical ingredients (APIs) and release them in a controlled manner, improving therapeutic efficacy.

The compound's stability under various environmental conditions makes it an ideal candidate for industrial applications as well. It has been utilized in the synthesis of advanced materials, including those used in electronics and sensors. The deuterated form enhances the precision of analytical techniques such as mass spectrometry (MS), allowing for more accurate identification and quantification of compounds.

One of the most promising areas of research involving Boric acid (D3BO3)(8CI,9CI) is its application in bioimaging. Deuterated compounds often exhibit longer relaxation times in NMR spectroscopy, which can be leveraged to develop contrast agents for magnetic resonance imaging (MRI). These contrast agents can improve the resolution and sensitivity of MRI scans, leading to better diagnosis and monitoring of diseases.

The use of Boric acid (D3BO3)(8CI,9CI) in nanotechnology has also been explored. Researchers have developed boron-doped nanoparticles that can be used for targeted drug delivery and imaging. These nanoparticles can be functionalized with targeting ligands to accumulate at specific sites within the body, such as tumors or infected areas. This targeted approach has shown great promise in personalized medicine.

In addition to its medical applications, Boric acid (D3BO3)(8CI,9CI) has found utility in environmental science. Its ability to bind with heavy metals makes it an effective agent for water purification. It can be used to remove contaminants from industrial wastewater before it is discharged into natural water bodies. This application not only protects the environment but also ensures compliance with regulatory standards.

The synthesis of Boric acid (D3BO3)(8CI,9CI) involves careful control of reaction conditions to ensure high purity and yield. Advanced synthetic techniques are employed to achieve the desired isotopic enrichment necessary for its applications in NMR spectroscopy and other high-resolution analytical methods. The growing demand for deuterated compounds has spurred innovation in synthetic methodologies, leading to more efficient and cost-effective production processes.

The future prospects of Boric acid (D3BO3)(8CI,9CI) are vast and exciting. Ongoing research is exploring its potential role in next-generation materials and technologies. For example, researchers are investigating its use in quantum computing applications due to its unique electronic properties. As our understanding of its capabilities grows, so too does its potential impact on science and industry.

In conclusion, Boric acid (D3BO3)(8CI,9CI), with the CAS number 14149-58-7, is a versatile compound with significant applications across multiple fields. Its role in pharmaceuticals, nanotechnology, environmental science, and advanced materials underscores its importance as a research tool. As scientific advancements continue to unfold，the potential uses for this compound will undoubtedly expand，leading to innovative solutions that benefit society.